
Diethylcyanamide: A Comprehensive Technical
Overview for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381 Get Quote

Chemical Identity and Nomenclature
IUPAC Name: diethylcyanamide[1]

Synonyms: N,N-Diethylcyanamide, Cyanamide, diethyl-, N-Cyanodiethylamine, USAF ek-

6326, Diethylkyanamid, usafek-6326, diethyl-cyanamid, Diethylcyanamine,

CYANODIETHYLAMINE.[2][3][4]

CAS Number: 617-83-4[4]

Molecular Formula: C₅H₁₀N₂[2][4]

Molecular Weight: 98.15 g/mol [5][6]

Physicochemical Properties
A summary of the key physicochemical properties of Diethylcyanamide is presented in Table

1. This data is essential for handling, storage, and application in a laboratory setting.
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Property Value Reference

Physical Form Clear colorless liquid [2][3]

Boiling Point 186-188 °C [3][7]

Density 0.846 g/mL at 25 °C [3][7]

Refractive Index n20/D 1.423 [3][7]

Flash Point 69 °C (156.2 °F) - closed cup [7]

Melting Point -80.6°C

InChI
1S/C5H10N2/c1-3-7(4-2)5-

6/h3-4H2,1-2H3
[7]

InChI Key
ZZTSQZQUWBFTAT-

UHFFFAOYSA-N
[7]

SMILES CCN(CC)C#N [7]

Applications in Chemical Synthesis
Diethylcyanamide serves as a versatile reagent in organic synthesis, primarily as a precursor

for the formation of guanidine and oxadiazole derivatives.

Synthesis of Guanidine Derivatives
Diethylcyanamide reacts with lithium diethylamide in a hexane solution to produce lithium

1,1,3,3-tetraethylguanidinate.[2][7] This reaction provides a straightforward route to substituted

guanidines, which are important structural motifs in medicinal chemistry and catalysis.

A solution of lithium diethylamide is prepared in hexane.

Diethylcyanamide is added to the hexane solution of lithium diethylamide.

The reaction mixture is stirred, leading to the formation of lithium 1,1,3,3-

tetraethylguanidinate.[2][7]
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Note: This is a generalized protocol based on available literature. Specific reaction conditions

such as temperature, concentration, and reaction time should be optimized for specific

applications.

Synthesis of Lithium 1,1,3,3-tetraethylguanidinate
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Caption: Reaction scheme for the synthesis of lithium 1,1,3,3-tetraethylguanidinate.

Synthesis of Oxadiazole Derivatives
Diethylcyanamide is utilized in the preparation of N,N'-substituted-5,5'-diamino-3,3'-bi-1,2,4-

oxadiazoles.[2][7] These heterocyclic compounds are of interest in materials science and as

potential energetic materials.

Detailed experimental protocols for this specific synthesis are not readily available in the

provided search results but would typically involve the reaction of diethylcyanamide with a

suitable precursor under conditions that facilitate the formation of the oxadiazole ring system.

Biological Activity and Metabolism
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While specific metabolic pathways for Diethylcyanamide are not extensively documented, the

metabolism of the parent compound, cyanamide, provides insight into its potential biological

fate.

Cyanamide Metabolism
In biological systems, cyanamide is known to be metabolized by two primary enzymatic

pathways:

Catalase: This enzyme catalyzes the conversion of cyanamide into an active inhibitor of

aldehyde dehydrogenase.[2] This inhibition is responsible for the disulfiram-like effects

observed when alcohol is consumed after exposure to cyanamide.

Cyanamide Hydratase: In plants and some microorganisms, cyanamide is detoxified by

cyanamide hydratase, which converts it to urea.[8] Urea can then be further metabolized to

ammonium by urease.[8]

The ethyl groups on Diethylcyanamide may influence its metabolic profile, potentially leading

to different rates of reaction or alternative metabolic routes. However, the core cyanamide

structure suggests that it may interact with similar enzymatic systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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